Cas no 2737205-74-0 (6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride)

• Product Name: 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride
• CAS No: 2737205-74-0
• MF: C₆H₈ClN₃O
• MW: 173.600219726563
• CID: 6795301
• PubChem ID: 162421013
• Update Time: 2025-06-09

6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Oxo-1,6-dihydro-pyridine-2-carboxamidine hydrochloride, 95%
• 6-oxo-1H-pyridine-2-carboximidamide;hydrochloride
• 6-oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride
• 6-Oxo-1,6-dihydro-pyridine-2-carboxamidine hydrochloride
• MFCD28891158
• 2737205-74-0
• 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride

• Inchi： 1S/C6H7N3O.ClH/c7-6(8)4-2-1-3-5(10)9-4;/h1-3H,(H3,7,8)(H,9,10);1H
• InChI Key： PKQUDTIFKHDDCI-UHFFFAOYSA-N
• SMILES： Cl.O=C1C=CC=C(C(=N)N)N1

Computed Properties

• Exact Mass: 173.0355896g/mol
• Monoisotopic Mass: 173.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79Ų

Additional information on 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride

Recent Advances in the Study of 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride (CAS: 2737205-74-0)

6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride (CAS: 2737205-74-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the areas of antimicrobial and anti-inflammatory drug development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery.

The compound's unique structural features, including the presence of a pyridine ring and a carboximidamide group, contribute to its reactivity and versatility in chemical synthesis. Recent research has explored its use as a building block for the development of heterocyclic compounds with enhanced pharmacological profiles. For instance, a study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of pyridine-based inhibitors targeting bacterial enzymes, showcasing its potential in addressing antibiotic resistance.

In addition to its role in antimicrobial drug development, 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride has been investigated for its anti-inflammatory properties. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a lead compound for the treatment of chronic inflammatory diseases. The study further elucidated the structure-activity relationship (SAR) of these derivatives, providing valuable insights for future drug design.

Another area of interest is the compound's potential application in oncology. Preliminary studies have indicated that certain analogs of 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride may exhibit cytotoxic effects against cancer cell lines. Research published in European Journal of Medicinal Chemistry highlighted its role in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways, offering a promising avenue for the development of targeted cancer therapies.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this compound. Recent advancements in computational chemistry and molecular modeling have facilitated the design of more stable and bioavailable analogs. For example, a 2024 study in ACS Medicinal Chemistry Letters utilized in silico screening to identify modifications that enhance the compound's metabolic stability while retaining its biological activity.

In conclusion, 6-Oxo-1,6-dihydropyridine-2-carboximidamide hydrochloride (CAS: 2737205-74-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications span antimicrobial, anti-inflammatory, and anticancer drug development, with ongoing research focused on overcoming current limitations. Future studies are expected to further explore its potential, leveraging advanced synthetic and computational techniques to unlock its full therapeutic value.